2-amino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H22N4O2S/c1-12-17(20(26)24(23(12)2)13-8-4-3-5-9-13)22-19(25)16-14-10-6-7-11-15(14)27-18(16)21/h3-5,8-9H,6-7,10-11,21H2,1-2H3,(H,22,25)
• InChI Key: MENRJWVRGJKCQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=C(SC4=C3CCCC4)N
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

2-amino-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C20H22N4O2S and its molecular weight is 382.48. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

The compound, including its derivatives, has demonstrated significant antibacterial and antifungal properties. This suggests its potential application in the development of new antimicrobial agents. For example, certain thiophene-3-carboxamide derivatives, closely related to the specified compound, have shown these activities, hinting at the compound's relevance in microbial resistance studies (Vasu et al., 2003).

Anticancer Activity

Some derivatives of this compound have been explored for their anticancer properties. For instance, compounds synthesized using similar structures have shown promise against various cancer cell lines. This indicates the compound's potential role in cancer research and drug development (Waghmare et al., 2013).

Synthesis of Heterocyclic Compounds

The compound is crucial in the synthesis of various heterocyclic compounds, which have wide applications in medicinal chemistry. These heterocyclic compounds are essential in the development of new drugs and therapeutic agents (Mohareb et al., 2004).

Drug Chemistry and Biological Applications

Derivatives of this compound, due to their structural properties, have significant potential in drug chemistry. They have been screened for various biological applications, including enzyme inhibition, which is fundamental in drug discovery and development (Saeed et al., 2015).

Molecular Docking Studies

The compound and its derivatives have been subjected to molecular docking studies, which are crucial in understanding how drugs interact with biological targets at the molecular level. This is essential for designing more effective drugs (Talupur et al., 2021).

Optical Properties and Material Science Applications

Research has also been conducted on the optical properties of thin films made from antipyrine derivatives of this compound, indicating its potential application in material sciences and nanotechnology (El-Ghamaz et al., 2017).